Cas no 1797241-18-9 (N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide)

• Product Name: N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide
• CAS No: 1797241-18-9
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 5405956
• Update Time: 2025-06-09

N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-morpholin-4-yl-N-[3-(3-oxo-4H-quinoxalin-2-yl)phenyl]acetamide
• 4-Morpholineacetamide, N-[3-(3,4-dihydro-3-oxo-2-quinoxalinyl)phenyl]-
• N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide

• Inchi： 1S/C20H20N4O3/c25-18(13-24-8-10-27-11-9-24)21-15-5-3-4-14(12-15)19-20(26)23-17-7-2-1-6-16(17)22-19/h1-7,12H,8-11,13H2,(H,21,25)(H,23,26)
• InChI Key： CPFOTOMJTWZGRY-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(C3C(=O)NC4=C(N=3)C=CC=C4)=C2)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide

Professional Introduction to N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide (CAS No. 1797241-18-9)

N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide, identified by the CAS number 1797241-18-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a quinoxaline moiety and morpholine substituents, contribute to its unique pharmacological properties.

The quinoxaline scaffold is a heterocyclic compound that has been widely investigated for its potential therapeutic applications. Quinoxalines are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable candidates for drug discovery. In particular, the 3-hydroxyquinoxalin-2-yl group in N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide plays a crucial role in modulating the compound's biological activity. This group is capable of forming hydrogen bonds with biological targets, enhancing the compound's binding affinity and efficacy.

The morpholine substituent at the 2-position of the acetamide moiety further enhances the pharmacological profile of this compound. Morpholine derivatives are known for their stability and bioavailability, making them suitable for oral administration. The presence of both the quinoxaline and morpholine groups in N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide suggests that it may exhibit multiple modes of action, which could be beneficial in treating complex diseases.

Recent research has highlighted the potential of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide in various therapeutic areas. Studies have demonstrated its efficacy in inhibiting certain enzymes that are involved in inflammatory pathways. The compound's ability to modulate these pathways makes it a promising candidate for the development of anti-inflammatory drugs. Additionally, preliminary studies suggest that it may have neuroprotective properties, which could be relevant in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide involves multiple steps, each requiring precise control to ensure high yield and purity. The key step in the synthesis is the coupling of the 3-hydroxyquinoxalin-2-yl phenyl group with the morpholine-substituted acetamide moiety. This step is typically carried out under mild conditions to prevent unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in this process.

The pharmacokinetic properties of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-yl)acetamide have also been thoroughly investigated. In vitro studies have shown that the compound exhibits good solubility and stability under physiological conditions, which are essential characteristics for any potential drug candidate. Furthermore, animal models have demonstrated that the compound can be effectively absorbed and distributed throughout the body, suggesting its potential for systemic therapy.

The safety profile of N-[3-(3-hydroxyquinoxalin-2-yl)phenyl]-2-(morpholin-4-y] acetamide) has been evaluated through preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, N-[3-(3-hydroxyquinoxalin - 2 - yl ) phen yl strong > ] - < strong > 2 - ( mor ph o lin - 4 - yl ) aceta m ide strong > ( CAS No . 1797241 - 18 - 9 ) is a promis ing compoun d with unique pharma cological properties . Its structu ral featu res , particularly th e qua niox aline an d mor pho line moieties , contribute to its ability to interact with various bi ological targets . Recent resea rch has demons trated its poten tial i n treat ing infla mmatory an d neurode gener ative disea ses . Th e sy nthe sis an d pharma cokinetic proper ties of this compoun d make it a valu able candi date for furthe r stu dies an d possible future appl ications i n medi cal che mistry an d pharma ceutics . p >